Cas no 534598-28-2 (3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one)

3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one structure
534598-28-2 structure
Product Name:3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
CAS No:534598-28-2
MF:C11H10F2N4O2
MW:268.219508647919
CID:6209580
PubChem ID:135833816
Update Time:2024-01-06

3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Chemical and Physical Properties

Names and Identifiers

    • 3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
    • 3-((4-(difluoromethoxy)phenyl)amino)-6-methyl-1,2,4-triazin-5(4H)-one
    • F0571-0182
    • 534598-28-2
    • 3-[4-(difluoromethoxy)anilino]-6-methyl-4H-1,2,4-triazin-5-one
    • AKOS002267838
    • SR-01000007242-1
    • AKOS016377798
    • SR-01000007242
    • Inchi： 1S/C11H10F2N4O2/c1-6-9(18)15-11(17-16-6)14-7-2-4-8(5-3-7)19-10(12)13/h2-5,10H,1H3,(H2,14,15,17,18)
    • InChI Key： PIXBDSDSRCPWPB-UHFFFAOYSA-N
    • SMILES： FC(OC1C=CC(=CC=1)NC1=NN=C(C)C(N1)=O)F

Computed Properties

  • Exact Mass: 268.07718190g/mol
  • Monoisotopic Mass: 268.07718190g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 404
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 75.1Ų

3-{4-(difluoromethoxy)phenylamino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0571-0182-2μmol
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
2μl
 $57.0 2023-05-17
Life Chemicals
F0571-0182-5μmol
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
5μl
 $63.0 2023-05-17
Life Chemicals
F0571-0182-1mg
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
1mg
 $54.0 2023-05-17
Life Chemicals
F0571-0182-2mg
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
2mg
 $59.0 2023-05-17
Life Chemicals
F0571-0182-3mg
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
3mg
 $63.0 2023-05-17
Life Chemicals
F0571-0182-4mg
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
4mg
 $66.0 2023-05-17
Life Chemicals
F0571-0182-5mg
3-{[4-(difluoromethoxy)phenyl]amino}-6-methyl-4,5-dihydro-1,2,4-triazin-5-one
 534598-28-2 90%+
5mg
 $69.0 2023-05-17

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